Cas no 53114-71-9 (2,3-Pyrazinediamine,N,5,6-trimethyl-(9CI))

• Product Name: 2,3-Pyrazinediamine,N,5,6-trimethyl-(9CI)
• CAS No: 53114-71-9
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• CID: 937962
• PubChem ID: 45099385
• Update Time: 2025-04-19

2,3-Pyrazinediamine,N,5,6-trimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyrazinediamine,N,5,6-trimethyl-(9CI)
• 3-N,5,6-trimethylpyrazine-2,3-diamine
• N,5,6TRIMETHYL-2,3-PYRAZINEDIAMINE
• 2-Methylamino-3-amino-5.6-dimethylpyrazin
• 5,6,N-trimethyl-pyrazine-2,3-diamine
• 53114-71-9
• N~2~,5,6-Trimethylpyrazine-2,3-diamine
• DTXSID80667852
• 2-methylamino-3-amino-5,6-dimethylpyrazine
• SCHEMBL9557360

• Inchi： 1S/C7H12N4/c1-4-5(2)11-7(9-3)6(8)10-4/h1-3H3,(H2,8,10)(H,9,11)
• InChI Key： YRWKMFJEWKHVDY-UHFFFAOYSA-N
• SMILES： N1C(=C(N)N=C(C)C=1C)NC

Computed Properties

• Exact Mass: 152.10600
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83000
• LogP: 1.37150